Cas no 1218921-96-0 (Aminocaproic Nitrilotriacetic Acid Tri-tert-butylester)

• Product name: Aminocaproic Nitrilotriacetic Acid Tri-tert-butylester
• CAS No: 1218921-96-0
• MF: C₂₈H₅₃N₃O₇
• MW: 543.73632
• CID: 1059869
• PubChem ID: 29971406

Aminocaproic Nitrilotriacetic Acid Tri-tert-butylester Chemical and Physical Properties

Names and Identifiers

• Aminocaproic Nitrilotriacetic Acid Tri-tert-butylester
• tert-butyl (2S)-6-(6-aminohexanoylamino)-2-[bis[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]amino]hexanoate
• N6-(6-Amino-1-oxohexyl)-N2,N2-bis[2-(1,1-dimethylethoxy)-2-oxoethyl]-L-lysine 1,1-Dimethylethyl Ester
• tert-Butyl N~6~-(6-aminohexanoyl)-N~2~,N~2~-bis(2-tert-butoxy-2-oxoethyl)-L-lysinate
• 1218921-96-0
• DTXSID00652427

• Inchi： InChI=1S/C28H53N3O7/c1-26(2,3)36-23(33)19-31(20-24(34)37-27(4,5)6)21(25(35)38-28(7,8)9)15-12-14-18-30-22(32)16-11-10-13-17-29/h21H,10-20,29H2,1-9H3,(H,30,32)/t21-/m0/s1
• InChI Key： QOQRIMZKEURTGL-NRFANRHFSA-N
• SMILES： CC(C)(C)OC(=O)CN(CC(=O)OC(C)(C)C)C(CCCCNC(=O)CCCCCN)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 543.38800
• Monoisotopic Mass: 543.38835104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 22
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 137Ų

Experimental Properties

• PSA: 140.75000
• LogP: 5.02830